Cas no 71372-37-7 (Methanone, (4-hydroxyphenyl)(3-methylphenyl)-)

• Product Name: Methanone, (4-hydroxyphenyl)(3-methylphenyl)-
• CAS No: 71372-37-7
• MF: C₁₄H₁₂O₂
• MW: 212.243884086609
• MDL: MFCD10699488
• CID: 545622
• PubChem ID: 22132621
• Update Time: 2025-11-02

Methanone, (4-hydroxyphenyl)(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, (4-hydroxyphenyl)(3-methylphenyl)-
• (4-hydroxyphenyl)-(3-methylphenyl)methanone
• (4-HYDROXYPHENYL)(M-TOLYL)METHANONE
• 4-Hydroxy-3 inverted exclamation mark -methylbenzophenone
• 71372-37-7
• AKOS022304992
• (4-hydroxyphenyl)(3-methylphenyl)methanone
• 4-Hydroxyphenyl 3-methylphenyl ketone
• SONRRMLXSPQLND-UHFFFAOYSA-N
• AC6671
• 4-Hydroxy-3'-methylbenzophenone
• DTXSID60622681
• SY032765
• CS-0331271
• A923474
• SCHEMBL3894039
• MFCD10699488
• DB-223127
• DB-420193

• MDL： MFCD10699488
• Inchi： 1S/C14H12O2/c1-10-3-2-4-12(9-10)14(16)11-5-7-13(15)8-6-11/h2-9,15H,1H3
• InChI Key： SONRRMLXSPQLND-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)O)C1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 212.08376
• Monoisotopic Mass: 212.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on Methanone, (4-hydroxyphenyl)(3-methylphenyl)-

Research Brief on Methanone, (4-hydroxyphenyl)(3-methylphenyl)- (CAS: 71372-37-7): Recent Advances and Applications in Chemical Biology and Medicine

Methanone, (4-hydroxyphenyl)(3-methylphenyl)- (CAS: 71372-37-7) is a chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of various studies aimed at exploring its biological activities, synthetic pathways, and therapeutic potential. The following research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current status in the field.

Recent studies have highlighted the role of Methanone, (4-hydroxyphenyl)(3-methylphenyl)- as a promising scaffold in drug discovery. Its structural motif, which includes both hydroxyl and methylphenyl groups, allows for diverse interactions with biological targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as an inhibitor of specific kinase enzymes involved in inflammatory pathways. The study utilized molecular docking and in vitro assays to validate its binding affinity and selectivity, suggesting potential applications in treating inflammatory diseases.

In addition to its therapeutic potential, the synthetic routes for Methanone, (4-hydroxyphenyl)(3-methylphenyl)- have been optimized to improve yield and scalability. A recent publication in Organic Process Research & Development detailed a novel catalytic method for its synthesis, employing environmentally benign conditions. This advancement not only enhances the feasibility of large-scale production but also aligns with the growing demand for sustainable chemical processes in the pharmaceutical industry.

Further investigations into the compound's mechanism of action have revealed its ability to modulate oxidative stress pathways. A 2024 study in Free Radical Biology and Medicine reported that Methanone, (4-hydroxyphenyl)(3-methylphenyl)- exhibits potent antioxidant properties, protecting cells from oxidative damage. These findings open new avenues for its use in neurodegenerative diseases and aging-related conditions, where oxidative stress plays a critical role.

Despite these promising developments, challenges remain in the clinical translation of Methanone, (4-hydroxyphenyl)(3-methylphenyl)-. Pharmacokinetic studies indicate variable bioavailability, necessitating further formulation optimization. Researchers are exploring nanoparticle-based delivery systems to enhance its stability and absorption, as highlighted in a recent preprint on bioRxiv. Such innovations could bridge the gap between preclinical findings and therapeutic applications.

In conclusion, Methanone, (4-hydroxyphenyl)(3-methylphenyl)- (CAS: 71372-37-7) represents a versatile compound with significant potential in chemical biology and medicine. Ongoing research continues to uncover its multifaceted roles, from kinase inhibition to antioxidant activity, while addressing challenges related to synthesis and delivery. As the field progresses, this compound may emerge as a key player in the development of next-generation therapeutics.